Cas no 1883653-74-4 (3-Pyridinepropanenitrile, 6-chloro-)

• Product Name: 3-Pyridinepropanenitrile, 6-chloro-
• CAS No: 1883653-74-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 5972547
• PubChem ID: 154488010
• Update Time: 2025-05-23

3-Pyridinepropanenitrile, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanenitrile, 6-chloro-
• 1883653-74-4
• EN300-1981818
• 3-(6-chloropyridin-3-yl)propanenitrile

• Inchi： 1S/C8H7ClN2/c9-8-4-3-7(6-11-8)2-1-5-10/h3-4,6H,1-2H2
• InChI Key： MXZUFCIIDKEJAN-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1CCC#N

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 335.2±27.0 °C(Predicted)
• pka: -0.07±0.10(Predicted)

Additional information on 3-Pyridinepropanenitrile, 6-chloro-

Introduction to 3-Pyridinepropanenitrile, 6-chloro (CAS No. 1883653-74-4) and Its Emerging Applications in Chemical Biology

3-Pyridinepropanenitrile, 6-chloro, identified by the chemical compound code CAS No. 1883653-74-4, is a versatile intermediate that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with a chloro group at the 6-position and an acrylonitrile side chain, serves as a crucial building block in the synthesis of biologically active molecules. Its molecular structure not only facilitates diverse chemical modifications but also enhances its potential as a precursor in drug discovery and material science.

The pyridine moiety is a well-documented pharmacophore in medicinal chemistry, contributing to the binding affinity and selectivity of small-molecule drugs. The presence of the chloro group at the 6-position further expands its utility by enabling nucleophilic substitution reactions, which are pivotal in constructing complex scaffolds. This dual functionality makes 3-Pyridinepropanenitrile, 6-chloro an attractive candidate for designing novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on the development of heterocyclic compounds for their applications in pharmaceuticals and agrochemicals. The pyridinepropanenitrile scaffold, particularly when modified with electron-withdrawing groups like nitriles, has shown promise in modulating enzyme activity and receptor interactions. The incorporation of a chloro substituent enhances reactivity, allowing for further derivatization into more complex structures. This flexibility has been leveraged in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-Pyridinepropanenitrile, 6-chloro is its role as a precursor in the development of bioactive molecules with potential therapeutic value. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases are involved in numerous signaling pathways that regulate cell growth, differentiation, and inflammation. By designing molecules that selectively inhibit aberrant kinase activity, scientists aim to develop treatments for conditions like rheumatoid arthritis and leukemias.

The chemical reactivity of 3-Pyridinepropanenitrile, 6-chloro also makes it valuable in material science applications. The nitrile group can participate in cycloaddition reactions with dienes or other unsaturated compounds, leading to the formation of five-membered heterocycles such as pyrroles or furans. These heterocyclic systems have been explored for their applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The ability to functionalize the pyridinepropanenitrile core with various substituents allows for fine-tuning of electronic properties, making it a promising candidate for next-generation materials.

Advances in synthetic methodologies have further enhanced the utility of 3-Pyridinepropanenitrile, 6-chloro. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at specific positions within the molecule. These reactions provide precise control over molecular architecture, allowing chemists to design highly specific ligands for biological targets. Additionally, palladium-catalyzed hydrogenation techniques have been employed to reduce double bonds or nitrile groups into more amenable functional groups like alcohols or amines.

The growing interest in green chemistry has also influenced the synthesis of 3-Pyridinepropanenitrile, 6-chloro. Researchers are increasingly exploring solvent-free reactions or using environmentally benign solvents such as water or ethanol to minimize waste and energy consumption. Catalytic systems that promote high yields with minimal byproducts are being prioritized to align with sustainable practices. These efforts not only improve efficiency but also enhance safety during laboratory-scale preparations.

In conclusion,3-Pyridinepropanenitrile, 6-chloro (CAS No. 1883653-74-4) is a multifaceted compound with significant potential across multiple domains of chemical biology and material science. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for drug discovery and advanced material design. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in both academic and industrial settings.